(1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine

• IUPAC Name: (1S,2S)-2-diphenylphosphanyl-2,3-dihydro-1H-inden-1-amine
• InChI: InChI=1S/C21H20NP/c22-21-19-14-8-7-9-16(19)15-20(21)23(17-10-3-1-4-11-17)18-12-5-2-6-13-18/h1-14,20-21H,15,22H2/t20-,21-/m0/s1
• InChI Key: IALYUOSURKZWLR-SFTDATJTSA-N
• Canonical SMILES: C1C(C(C2=CC=CC=C21)N)P(C3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: C1[C@@H]([C@H](C2=CC=CC=C21)N)P(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C21H20NP
• DSSTOX Substance ID: DTXSID80673019
• Molecular Weight: 317.4 g/mol
• CAS RN: 1091606-69-7

Description

(1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine, also referred to as DPPI, is a type of phosphine-based ligand that has been studied for its potential applications in catalysis, organic synthesis, and pharmaceuticals. DPPI is a particularly interesting ligand due to its ability to form stable complexes with transition metals, which makes it a useful tool for a variety of applications.

Scientific Research Applications

Catalytic Applications in Polymer Synthesis

The compound (1S,2S)-2-(Diphenylphosphino)-2,3-dihydro-1H-inden-1-amine is utilized in the field of polymer synthesis. For instance, it plays a role in the catalytic [2 + 2 + 2] cycloaddition reactions, facilitating the production of diverse polymerizable molecules with a 2,3-dihydro-1H-indene core structure. This process is instrumental in creating monomers that can be further polymerized into various polymers, highlighting its significance in materials science and polymer chemistry (Watanabe et al., 2010).

Role in Organometallic Chemistry

The compound finds extensive use in organometallic chemistry. It is a key ingredient in the synthesis and structural study of bisplanar chiral bis(phosphino-η5-indenyl)iron(II) complexes. These complexes, featuring various substituted phosphinoindenes, have potential applications in catalysis and materials science due to their unique structural properties (Curnow et al., 2004).

Asymmetric Catalysis

In asymmetric catalysis, this compound is employed in the formation of chiral ligands, which are crucial for achieving high enantioselectivity in various chemical reactions. For example, it is used in the palladium-catalyzed asymmetric allylic amination, which is a pivotal reaction in the synthesis of chiral amines (Togni et al., 1996).

In Catalytic Alkene Hydrocarboxylation

The compound is also significant in the field of catalysis, particularly in alkene hydrocarboxylation reactions. Its role in forming palladium(II) complexes that initiate chemoselective alkene hydrocarboxylation is notable. These complexes are key to developing efficient and selective catalysts for industrial chemical processes (Dyer et al., 2005).

In Organometallic Iridium Chemistry

It is also instrumental in the synthesis of chiral aminodiphosphine ligands used in organometallic iridium chemistry. These ligands, when combined with iridium, lead to the formation of complexes with various structures and stabilities, which are important in exploring the reactivity and applications of iridium in catalysis (Bianchini et al., 1997).